Cas no 646518-38-9 (Piperazine, 1-(3,4-difluorophenyl)-4-(phenylmethyl)-)
646518-38-9 structure
Product Name:Piperazine, 1-(3,4-difluorophenyl)-4-(phenylmethyl)-
CAS No:646518-38-9
MF:C17H18F2N2
MW:288.335031032562
CID:419862
PubChem ID:71379250
Update Time:2025-04-19
Piperazine, 1-(3,4-difluorophenyl)-4-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-(3,4-difluorophenyl)-4-(phenylmethyl)-
- 1-benzyl-4-(3,4-difluorophenyl)piperazine
- DTXSID70801829
- AKOS027558250
- 646518-38-9
-
- Inchi: 1S/C17H18F2N2/c18-16-7-6-15(12-17(16)19)21-10-8-20(9-11-21)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2
- InChI Key: XZNCPWVEOJHTPB-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)N1CCN(CC2C=CC=CC=2)CC1)F
Computed Properties
- Exact Mass: 288.14394
- Monoisotopic Mass: 288.14380491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
Piperazine, 1-(3,4-difluorophenyl)-4-(phenylmethyl)- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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